Cas no 54006-63-2 (3-(4-chlorophenyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 54006-63-2
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• MDL: MFCD02224145
• CID: 56511
• PubChem ID: 738819
• Update Time: 2025-07-30

3-(4-chlorophenyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chlorophenyl)-1H-pyrazole-3-carboxylic acid
• 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylic acid
• 5-(4-Chloro-phenyl)-2 H -pyrazole-3-carboxylic acid
• SMR000109742
• MLS000113852
• 1H-Pyrazole-3-carboxylicacid, 5-(4-chlorophenyl)-
• 5-(4-Chloro-phenyl)-2H-pyrazole-3-carboxylic acid
• 3-(4-chlorophenyl)pyrazole-5-carboxylic acid
• 3-(4-Chlorophenyl)-1H-pyrazole-5-carboxylic acid, AldrichCPR
• cid_738819
• BDBM44423
• WYTQCLKZYRFUIQ-UHFFFAOYS
• WYTQCLKZYRFUIQ-UHFFFAOYSA-N
• BDBM50096131
• J-516227
• SCHEMBL645330
• FT-0677056
• 887408-58-4
• BB 0310051
• EN300-26175
• AKOS000265792
• DTXSID001008344
• EU-0008277
• F0914-5977
• CS-W006564
• CHEMBL129261
• MFCD03715908
• FT-0688915
• AKOS000263427
• AB15822
• Z355423320
• A870571
• FS-1859
• 54006-63-2
• HMS2184I09
• MLS-0040500.0001
• 3,4,5,6-TETRAFLUORO-2-HYDROXYBENZOICACID
• AM20060787
• BB 0219128
• MFCD02224145
• AG-690/14009300
• ALBB-012101
• STK061341
• 1H-pyrazole-5-carboxylic acid, 3-(4-chlorophenyl)-
• DB-021658

• MDL： MFCD02224145
• Inchi： 1S/C10H7ClN2O2/c11-7-3-1-6(2-4-7)8-5-9(10(14)15)13-12-8/h1-5H,(H,12,13)(H,14,15)
• InChI Key： WYTQCLKZYRFUIQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(C(=O)O)NN=1

Computed Properties

• Exact Mass: 222.02000
• Monoisotopic Mass: 221.01178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.4

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 515.7°C at 760 mmHg
• Flash Point: 265.7±27.3 °C
• PSA: 65.98000
• LogP: 2.42830

3-(4-chlorophenyl)-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H302
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37
• Storage Condition：Sealed in dry,2-8°C